Cas no 1428351-59-0 (3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide
• CAS No: 1428351-59-0
• MF: C₁₅H₁₈F₃NO₄S
• MW: 365.367933750153
• CID: 5403551
• Update Time: 2025-06-13

3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzenesulfonamide
• 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H18F3NO4S/c1-11(20)12-3-2-4-14(9-12)24(21,22)19(10-15(16,17)18)13-5-7-23-8-6-13/h2-4,9,13H,5-8,10H2,1H3
• InChI Key： RCVKAOVUGOGZGQ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCOCC2)CC(F)(F)F)(=O)=O)=CC=CC(C(C)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1428351-59-0 and Product Name: 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide

The compound with the CAS number 1428351-59-0 and the product name 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The unique structural features of this molecule, including its acetyl and sulfonamide functional groups, as well as its incorporation of an oxan-4-yl moiety and a 2,2,2-trifluoroethyl substituent, contribute to its distinctive chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable candidates for drug development. The presence of the sulfonamide group in 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide enhances its potential as an pharmacophore in the design of novel therapeutic agents.

The acetyl group in the molecular structure also plays a crucial role in determining the compound's reactivity and interactions with biological systems. Acetyl derivatives are frequently used in drug design because they can modulate the pharmacokinetic properties of molecules, improving their solubility and bioavailability. In the case of 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide, the acetyl moiety may contribute to its ability to cross cell membranes and reach target sites efficiently.

The incorporation of an oxan-4-yl group adds another layer of complexity to the molecule's structure. This cyclic ether moiety is known for its ability to enhance binding affinity and selectivity when incorporated into drug candidates. The oxygen atom in the oxan-4-yl ring can form hydrogen bonds with biological targets, improving the compound's interaction with enzymes and receptors. This feature makes 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide a promising candidate for further investigation in the development of targeted therapies.

The presence of a 2,2,2-trifluoroethyl substituent further influences the compound's chemical behavior. Fluorine atoms are known for their ability to modulate metabolic stability and binding affinity. The electron-withdrawing nature of fluorine can enhance the potency of drug candidates by increasing their interactions with biological targets. In 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide, the trifluoroethyl group may contribute to its ability to interact with specific enzymes or receptors involved in disease pathways.

Current research in pharmaceutical chemistry is increasingly focused on developing molecules that exhibit high selectivity and low toxicity. The structural features of 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide, including its sulfonamide group, acetyl moiety, oxan-4-yl ring, and trifluoroethyl substituent, make it a compelling candidate for further investigation in this area. Studies have shown that sulfonamide derivatives can exhibit inhibitory activity against various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In addition to its potential as a pharmacophore, 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide may also serve as a valuable tool for understanding the mechanisms of action of sulfonamide-based drugs. By studying its interactions with biological targets, researchers can gain insights into how these compounds exert their therapeutic effects. This information can be used to design more effective and targeted drug candidates in the future.

The synthesis of complex molecules like 3-acetyl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide represents a significant challenge in organic chemistry. However， advances in synthetic methodologies have made it possible to construct increasingly complex molecular architectures with precision. Techniques such as cross-coupling reactions，functional group transformations，and protective group strategies have enabled chemists to create molecules with tailored properties for therapeutic applications.

As research continues，the potential applications of compounds like 3-acetyl-N-(oxan-4-yll)-N-(trifluoromethoxy)phenylenesulfonyl amideCAS No 1428351 59 0will undoubtedly expand。 These molecules represent just one example of how structural innovation can lead to breakthroughs in drug discovery。 By leveraging cutting-edge synthetic techniques and computational methods， researchers can accelerate the development of new therapeutic agents that address unmet medical needs.

In conclusion，the compound with CAS number 1428351 59 0and product name 3 acetyl N oxan 4 yl N trifluoromethoxy phenylenesulfonyl amide is a fascinating subject of study in pharmaceutical chemistry。 Its unique structural features，including its sulfonamide group，acetyl moiety，oxan 4 yl ring，and trifluoromethoxy substituent，make it a promising candidate for further investigation。 As research progresses，this compound has the potential to contribute significantly to our understanding of disease mechanisms and the development of new therapeutic agents。